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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025

An HPLC Application Note for the Quantification of Ferrous Gluconate Dihydrate

Introduction

Ferrous gluconate dihydrate is a widely used iron supplement for the prevention and
treatment of iron deficiency anemia. Accurate and reliable quantification of ferrous gluconate in
raw materials and finished pharmaceutical products is crucial for ensuring product quality,
safety, and efficacy. High-Performance Liquid Chromatography (HPLC) is a powerful analytical
technique that offers high specificity, sensitivity, and accuracy for the quantification of active
pharmaceutical ingredients (APIs). This application note presents a detailed protocol for the
quantification of ferrous gluconate dihydrate using a reversed-phase HPLC method with UV
detection. The method is suitable for researchers, scientists, and drug development
professionals involved in the quality control and analysis of ferrous gluconate products. While
traditional methods for determining ferrous gluconate content include redox titration, HPLC
provides a more specific analysis, especially in complex matrices, by separating the analyte
from potential interferences.[1][2]

Principle

The described method utilizes ion-pair reversed-phase chromatography. Ferrous gluconate,
being an ionic compound, is paired with a suitable counter-ion from the mobile phase. This
pairing increases its hydrophobicity, allowing for retention on a non-polar stationary phase (C18
column). The separation is achieved by eluting with a mobile phase containing an organic
solvent (acetonitrile) and an aqueous buffer with the ion-pairing reagent. The concentration of
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ferrous gluconate is determined by measuring its absorbance at a specific UV wavelength and
comparing it to a standard curve prepared from known concentrations of a ferrous gluconate
reference standard.

Materials and Reagents

e Ferrous Gluconate Dihydrate Reference Standard

Acetonitrile (HPLC grade)

Tetrabutylammonium hydroxide solution

Phosphoric acid

Purified water (HPLC grade)

0.45 pm membrane filters

Instrumentation

» HPLC system equipped with a UV detector

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

Experimental Workflow
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Caption: Experimental workflow for the HPLC quantification of ferrous gluconate.

Experimental Protocols
Chromatographic Conditions
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Parameter Value

Agilent ZORBAX SB-C18 (4.6 x 150 mm, 5 um)
HPLC Column )

or equivalent
Mobile Phase Acetonitrile and ion-pairing reagent (30:70, v/v)

lon-Pairing Reagent

500 ml of purified water with 10 ml of
tetrabutylammonium hydroxide, with the pH

adjusted to 7.6 using phosphoric acid.[3][4]

Flow Rate

1.0 mL/min

Injection Volume

20 L

Detector Wavelength

210 nm[3][4]

Column Temperature

Ambient

Preparation of Standard Solutions

e Stock Standard Solution: Accurately weigh about 12.5 mg of Ferrous Gluconate Dihydrate

Reference Standard into a 50 mL volumetric flask.

o Dissolve and dilute to volume with the mobile phase to obtain a stock solution.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to achieve concentrations in the range of 62.5

to 625.0 pg/mL.[4]

Preparation of Sample Solutions

o For Tablets: Weigh and finely powder not fewer than 20 tablets.

o Accurately weigh a portion of the powder equivalent to a target concentration of ferrous

gluconate and transfer it to a suitable volumetric flask.

e Add a portion of the mobile phase, sonicate for 15 minutes to dissolve the ferrous gluconate,

and then dilute to volume with the mobile phase.
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« Filter the solution through a 0.45 pm membrane filter before injection into the HPLC system.

Data Presentation

The quantitative data for the HPLC method for the determination of ferrous gluconate is

summarized in the table below.

Parameter

Result

Linearity Range

62.5 - 625.0 pg/mL[4]

Correlation Coefficient (R?)

0.999[4]

Retention Time

Approximately 1.547 min[4]

Average Recovery

96.68%][4]

Precision (RSD)

1.5% (n=6)[4]

Alternative Method

For a simpler, though potentially less specific, analysis, a reversed-phase HPLC method

without an ion-pairing reagent can be employed.

| ive CI hi liti

Parameter Value

HPLC Column Zorbax Eclipse XDP-C18 (4.6 x 150 mm, 5 um)
or equivalent[5]

Mobile Phase Acetonitrile / Water (80/20, w/w)[5]

Flow Rate 1.0 mL/min

Injection Volume 20 pL[5]

Detector Wavelength 205 nm([5]

Column Temperature 25 °C[5]
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The retention time for ferrous gluconate using this method is reported to be approximately 1.23
minutes.[5]

System Suitability

Before sample analysis, the chromatographic system should be equilibrated by pumping the
mobile phase until a stable baseline is achieved. System suitability is evaluated by making
replicate injections of a standard solution. The relative standard deviation (RSD) of the peak
areas for the replicate injections should be not more than 2.0%.

Calculation

The concentration of ferrous gluconate dihydrate in the sample is calculated using the linear
regression equation obtained from the calibration curve of the standard solutions.

Conclusion

The presented ion-pair reversed-phase HPLC method is demonstrated to be simple, stable,
precise, and accurate for the quantification of ferrous gluconate dihydrate in pharmaceutical
preparations.[4] The method is suitable for routine quality control analysis in the pharmaceutical
industry. The alternative reversed-phase HPLC method provides a simpler option, though its
applicability may depend on the complexity of the sample matrix. Proper method validation
should be performed to ensure suitability for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.e-jkfn.org/journal/view.html?doi=10.3746/jkfn.2021.50.8.823
https://www.e-jkfn.org/journal/view.html?doi=10.3746/jkfn.2021.50.8.823
https://www.quora.com/How-do-I-establish-the-quality-control-standards-and-analysis-method-verification-process-for-ferrous-gluconate
https://www.benchchem.com/product/b1197025#hplc-method-for-quantification-of-ferrous-gluconate-dihydrate
https://www.benchchem.com/product/b1197025#hplc-method-for-quantification-of-ferrous-gluconate-dihydrate
https://www.benchchem.com/product/b1197025#hplc-method-for-quantification-of-ferrous-gluconate-dihydrate
https://www.benchchem.com/product/b1197025#hplc-method-for-quantification-of-ferrous-gluconate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

